Cas no 1904642-98-3 (3-chloro-4-ethynylphenol)

• Product Name: 3-chloro-4-ethynylphenol
• CAS No: 1904642-98-3
• MF: C₈H₅ClO
• MW: 152.577701330185
• CID: 6278006
• PubChem ID: 121271274
• Update Time: 2025-05-23

3-chloro-4-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-ethynylphenol
• SCHEMBL17672644
• 1904642-98-3
• EN300-2005223

• Inchi： 1S/C8H5ClO/c1-2-6-3-4-7(10)5-8(6)9/h1,3-5,10H
• InChI Key： HCWCJLYCEWUSCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C#C)O

Computed Properties

• Exact Mass: 152.0028925g/mol
• Monoisotopic Mass: 152.0028925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 3-chloro-4-ethynylphenol

Comprehensive Analysis of 3-Chloro-4-ethynylphenol (CAS No. 1904642-98-3): Properties, Applications, and Industry Trends

3-Chloro-4-ethynylphenol (CAS No. 1904642-98-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This halogenated phenol derivative features a unique combination of chloro and ethynyl functional groups, making it valuable for click chemistry applications and molecular scaffolding. The compound's structural versatility aligns with current industry demands for highly functionalized building blocks in drug discovery programs.

Recent studies highlight the growing importance of ethynyl-containing compounds like 3-Chloro-4-ethynylphenol in bioconjugation techniques. Researchers are particularly interested in its potential for creating targeted drug delivery systems, a hot topic in precision medicine discussions. The compound's CAS No. 1904642-98-3 frequently appears in patent literature related to kinase inhibitor development and covalent binding strategies.

From a synthetic chemistry perspective, 3-Chloro-4-ethynylphenol serves as an excellent example of multifunctional intermediates. Its phenolic hydroxyl group allows for various protection/deprotection schemes, while the ethynyl moiety enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These properties make it relevant to current searches for "click chemistry reagents" and "bioorthogonal labeling" solutions in academic and industrial laboratories.

The compound's thermal stability and solubility profile (moderate polarity) have prompted investigations into its use for advanced material synthesis. Materials scientists are exploring its incorporation into conjugated polymers and molecular electronics components, addressing the growing market need for organic semiconductors. This application potential correlates with increasing searches for "functionalized aromatic compounds" and "electronic grade chemicals".

Quality control of CAS No. 1904642-98-3 requires specialized analytical methods. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify the compound's purity, particularly important for high-throughput screening applications. The pharmaceutical industry's shift toward fragment-based drug design has increased demand for well-characterized small molecules like 3-Chloro-4-ethynylphenol.

Environmental considerations for halogenated phenols have led to improved synthetic protocols that minimize waste generation. Green chemistry approaches to producing 3-Chloro-4-ethynylphenol now feature prominently in process chemistry literature, responding to industry searches for "sustainable synthetic methods". These developments align with the broader green chemistry movement in fine chemical production.

Storage and handling recommendations for 3-Chloro-4-ethynylphenol emphasize protection from oxidation and moisture. Technical datasheets typically suggest argon atmosphere storage at low temperatures, reflecting standard practices for air-sensitive compounds. Such precautions ensure the compound's stability for critical applications in medicinal chemistry workflows.

Market analysts note steady growth in the high-purity intermediates sector where CAS No. 1904642-98-3 occupies a niche position. The compound's pricing reflects its specialized nature and the technical challenges associated with large-scale ethynylation processes. Procurement specialists often search for "reliable 3-Chloro-4-ethynylphenol suppliers" with demonstrated GMP capabilities.

Future research directions for 3-Chloro-4-ethynylphenol may explore its potential in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design. These cutting-edge applications in drug discovery continue to drive academic interest and commercial inquiries about this versatile chemical building block.